Cas no 1918453-21-0 (4-nitro-N-{2-(2S)-pyrrolidin-2-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-nitro-N-{2-(2S)-pyrrolidin-2-ylethyl}benzene-1-sulfonamide
• CAS No: 1918453-21-0
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6216737
• PubChem ID: 104972693
• Update Time: 2025-05-21

4-nitro-N-{2-(2S)-pyrrolidin-2-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-{2-(2S)-pyrrolidin-2-ylethyl}benzene-1-sulfonamide
• EN300-1167255
• 4-nitro-N-{2-[(2S)-pyrrolidin-2-yl]ethyl}benzene-1-sulfonamide
• 1918453-21-0

• Inchi： 1S/C12H17N3O4S/c16-15(17)11-3-5-12(6-4-11)20(18,19)14-9-7-10-2-1-8-13-10/h3-6,10,13-14H,1-2,7-9H2/t10-/m0/s1
• InChI Key： XLUNGRVNMULDAD-JTQLQIEISA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC[C@@H]1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų

Additional information on 4-nitro-N-{2-(2S)-pyrrolidin-2-ylethyl}benzene-1-sulfonamide

4-nitro-N-{2-(2S)-pyrrolidin-2-ylethyl}benzene-1-sulfonamide (CAS No. 1918453-21-0): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 4-nitro-N-{2-(2S)-pyrrolidin-2-ylethyl}benzene-1-sulfonamide (CAS No. 1918453-21-0) has emerged as a compound of significant interest. This sulfonamide derivative, characterized by its nitrobenzene and pyrrolidine moieties, is widely studied for its potential applications in drug discovery and biochemical research. Its unique structural features make it a valuable candidate for exploring enzyme inhibition, receptor modulation, and other mechanistic studies.

The CAS No. 1918453-21-0 is a critical identifier for researchers seeking to validate the compound's purity and authenticity. With the growing demand for high-purity chemical intermediates, this compound has garnered attention in academic and industrial laboratories. Its sulfonamide group is particularly noteworthy, as sulfonamides are known for their versatility in medicinal chemistry, often serving as key scaffolds in antibacterial agents, diuretics, and anticancer drugs.

Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of compounds like 4-nitro-N-{2-(2S)-pyrrolidin-2-ylethyl}benzene-1-sulfonamide. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, optimizing its potential as a lead compound. This aligns with the broader industry focus on rational drug design and structure-activity relationship (SAR) studies.

From a synthetic perspective, the compound's pyrrolidine ring introduces stereochemical complexity, making it a fascinating subject for asymmetric synthesis and chiral resolution techniques. The nitro group also offers opportunities for further functionalization, enabling the creation of diverse derivatives for high-throughput screening.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are exploring sustainable synthesis routes to minimize waste and energy consumption, reflecting the global push toward eco-friendly chemical processes. This aligns with the increasing popularity of search terms like "green synthesis of sulfonamides" and "sustainable drug development."

In summary, 4-nitro-N-{2-(2S)-pyrrolidin-2-ylethyl}benzene-1-sulfonamide (CAS No. 1918453-21-0) represents a multifaceted compound with broad implications for pharmaceutical research, chemical synthesis, and computational modeling. Its continued study promises to unlock new avenues in drug development and molecular design, making it a cornerstone of modern chemical innovation.